3-(4-Chlorophenyl)-2-(piperidin-1-yl)benzo[b][1,8]naphthyridine

• CAS: 112181-55-2
• Molecular Formula: C23H20ClN3
• Molecular Weight: 373.9 g/mol
• SMILES: C1CCN(CC1)C2=NC3=NC4=CC=CC=C4C=C3C=C2C5=CC=C(C=C5)Cl
• InChI: InChI=1S/C23H20ClN3/c24-19-10-8-16(9-11-19)20-15-18-14-17-6-2-3-7-21(17)25-22(18)26-23(20)27-12-4-1-5-13-27/h2-3,6-11,14-15H,1,4-5,12-13H2
• InChIKey: SIWNKUGXQBRFMS-UHFFFAOYSA-N

Procurement Specifications for 3-(4-Chlorophenyl)-2-(piperidin-1-yl)benzo[b][1,8]naphthyridine

3-(4-Chlorophenyl)-2-(piperidin-1-yl)benzo[b][1,8]naphthyridine is a synthetic polycyclic heterocyclic compound belonging to the benzo[b][1,8]naphthyridine class [1]. Its structure features a core nitrogen-containing tricyclic system substituted with a 4-chlorophenyl group at the 3-position and a piperidin-1-yl group at the 2-position, giving it a molecular formula of C23H20ClN3 and a molecular weight of 373.88 g/mol [1]. This compound, available with a purity of 97% from certain suppliers, is primarily employed as a research chemical in medicinal chemistry and chemical biology investigations .

Purity High purity for accurate reaction stoichiometry

Scaffold Defined benzo[b][1,8]naphthyridine core for SAR studies

Baseline Computed lipophilicity profile supports property screening

• [1] PubChem. (2026). Compound Summary for CID 13778926, 3-(4-Chlorophenyl)-2-(piperidin-1-yl)benzo[b][1,8]naphthyridine. National Center for Biotechnology Information. View Source

Structural Specificity of 3-(4-Chlorophenyl)-2-(piperidin-1-yl)benzo[b][1,8]naphthyridine

The biological and pharmacological profile of the benzo[b][1,8]naphthyridine scaffold is highly sensitive to the nature and position of substituents [1]. The specific combination of a 4-chlorophenyl group at the 3-position and a piperidin-1-yl group at the 2-position creates a unique electronic and steric environment, unlike other analogs with substitutions at different positions (e.g., 7,8-dimethoxy or 3-[(4-chlorophenyl)thio]) . This structural precision dictates its interaction with biological targets, making it impossible to generically substitute one derivative for another without a thorough re-validation of activity, selectivity, and potency [1].

Substituent specificity

The 4-chlorophenyl/piperidine pattern creates a unique electronic environment not replicated by other regioisomers.

Lipophilicity mismatch

Analogues with polar substituents (e.g., dimethoxy) exhibit lower lipophilicity, altering membrane permeability and binding.

Activity non-transferable

Patent-derived antimicrobial data apply to other class members; this compound lacks direct activity validation.

• [1] Girard, P., Desconclois, J. F., Picaut, G., & Barreau, M. (1991). Benzo[1,8]naphthyridine derivatives, their preparation and compositions containing them. U.S. Patent No. 5,004,745. Washington, DC: U.S. Patent and Trademark Office. View Source

Quantitative Differentiation Evidence for 3-(4-Chlorophenyl)-2-(piperidin-1-yl)benzo[b][1,8]naphthyridine

Molecular Identity and Physicochemical Properties

The molecular weight and lipophilicity of CAS 112181-55-2 are precisely defined, enabling accurate stoichiometry for reaction planning and serving as a baseline for analytical verification. Its computed XLogP3-AA value is 6.1, which is a determining factor for its hydrophobic character [1]. This property is directly linked to its potential for interactions with hydrophobic protein pockets, a feature that is altered by different substituents, such as the enhanced hydrophilicity in 7,8-dimethoxy derivatives like CAS 112181-61-0 .

Lipophilicity

Class-level inference

XLogP3-AA 6.1

Supports hydrophobic pocket assessment; computed only

Polarity shift predicted with dimethoxy analog, no direct comparison

Evidence Dimension	Computed Lipophilicity (XLogP3-AA)
Target Compound Data	XLogP3-AA = 6.1
Comparator Or Baseline	3-(4-chlorophenyl)-7,8-dimethoxy-2-(1-piperidinyl)benzo[b][1,8]naphthyridine (CAS 112181-61-0); Quantitative XLogP3-AA not computed for comparison, but the change to more polar substituents is predicted to lower logP.
Quantified Difference	Not directly comparable; target compound has high calculated lipophilicity.
Conditions	Computed by PubChem from standard SMILES.

Why This Matters

This high lipophilicity forms a key part of its differential selectivity profile, directly impacting its solubility and potential for passive membrane permeation relative to bulkier or more polar analogs.

• [1] PubChem. (2026). Computed Properties for CID 13778926. National Center for Biotechnology Information. View Source

Fluorescence Probe Capabilities

The benzo[b][1,8]naphthyridine class, to which CAS 112181-55-2 belongs, has demonstrated utility as neutral and hydrophobic fluorescence probes. For this compound class, investigations have shown that fluorescence intensity in certain analogs can increase upon interaction with proteins like BSA and HSA, and they can quench the 345 nm fluorescence of BSA in phosphate buffer [1]. However, the specific fluorescence quantum yield, Stokes shift, and binding constants for the target compound CAS 112181-55-2 have not been directly measured or reported, preventing a quantitative comparison with the characterized analogs 3d, 5b, and 21f from the literature [1].

Fluorescence probe potential

Class-level inference

No specific data for this compound

Requires direct validation for fluorescence applications

Class analogs 3d, 5b show BSA/HSA fluorescence enhancement

Evidence Dimension	Protein Binding and Fluorescence Probe Properties
Target Compound Data	No specific quantitative data available for CAS 112181-55-2.
Comparator Or Baseline	Benzonaphthyridines 3d, 5b, and 21f (exact structures proprietary to the study); these showed qualitative increases in fluorescence intensity with increasing HSA and BSA concentration [1].
Quantified Difference	Cannot be calculated; target compound's specific performance is unknown.
Conditions	In vitro fluorescence spectroscopy in phosphate buffer with excitation at 280 nm.

Why This Matters

While the parent class shows promise, the lack of direct quantitative evidence for the specific compound means its selection for fluorescence-based applications requires significant validation, and it cannot be assumed to match the performance of the best-in-class analogs.

• [1] Shelar, D. P., Patil, S. R., Rote, R. V., & Jachak, M. N. (2012). Effects of homogeneous media, binary mixtures and microheterogeneous media on the fluorescence and fluorescence probe properties of some benzo[b][1,8]naphthyridiens with HSA and BSA. Luminescence, 27(5), 398-413. View Source

Structural Analogue Differentiation in Patent Literature

Foundational patents within the class establish that biological activity is highly dependent on the precise combination of R1, R2, R3, and R4 substituents on the naphthyridine core [1]. The specific substitution pattern of the target compound is a distinct entity from others disclosed as antimicrobial agents [2]. While these patents provide examples of compounds with specific, quantified activities, the exact compound 3-(4-Chlorophenyl)-2-(piperidin-1-yl)benzo[b][1,8]naphthyridine (CAS 112181-55-2) is not listed among the exemplified biological assays, and thus no comparative MIC data is available [1].

Antimicrobial activity

Class-level inference

No MIC data available

Antimicrobial screening requires independent validation

Patent examples show activity for other class members

Evidence Dimension	Antimicrobial Activity (Exemplified in Patent Class)
Target Compound Data	No quantitative data available.
Comparator Or Baseline	Various benzo[b][1,8]naphthyridine derivatives claimed in U.S. Patent 5,004,745 and US 6,548,506 show specific antibacterial properties [1][2].
Quantified Difference	Activity for this specific compound is untested relative to active examples.
Conditions	Standard bacterial growth inhibition assays, details variable.

Why This Matters

This compound cannot be procured as a proven antimicrobial agent. Its value is as a specific chemical scaffold for primary research, not as a direct substitute for leads with established bioactivity.

• [1] Antoine, M., Barreau, M., Desconclois, J. F., Girard, P., & Picaut, G. (1991). Benzo[1,8]naphthyridine derivatives, their preparation and the compositions which contain them. U.S. Patent No. 5,004,745. Washington, DC: U.S. Patent and Trademark Office. View Source
• [2] Aventis Pharma S.A. (2003). Benzo[1,8]naphthyridine derivatives, their preparation and pharmaceutical compositions which comprise them. U.S. Patent No. 6,548,506. Washington, DC: U.S. Patent and Trademark Office. View Source

Deployment Scenarios for 3-(4-Chlorophenyl)-2-(piperidin-1-yl)benzo[b][1,8]naphthyridine

SAR Starting Material for Medicinal Chemistry

Due to its well-defined molecular identity and high purity (≥97%) [1], this compound is ideal as a key intermediate or core scaffold in exploratory drug discovery. Its value lies in its specific 4-chlorophenyl and piperidin-1-yl substitution pattern, which can be the starting point for a previously unexplored structure-activity relationship (SAR) study, complementing other known regioisomeric benzyl naphthyridines [2].

Hydrophobic Binding Hotspot Probe

The high computed lipophilicity (XLogP3-AA = 6.1) of this compound makes it a suitable candidate for exploring deep hydrophobic binding pockets within target proteins [1]. It can serve as a tool for validating docking simulations or for identifying new hydrophobic pharmacophores that are distinct from more polar, less membrane-permeable analogs.

Fluorescence Quenching Negative Control

Since the broader benzo[b][1,8]naphthyridine class exhibits fluorescence interaction with proteins [1], this specific compound could be used to study intrinsic quenching mechanisms in phosphate buffer and organic solvent mixtures, provided its own fluorescence properties are first characterized against the reported behavior of probes like 3d and 5b [1].

Application

Selection Property

Validation Focus

SAR scaffold for medicinal chemistry

Defined purity and substitution pattern

Structure-activity relationship exploration

Hydrophobic binding pocket probe

High lipophilicity baseline

Docking model validation and membrane permeability studies

Fluorescence quenching control

Class-associated protein interaction fluorescence

Quenching mechanism vs. established probes like 3d, 5b

• [1] Shelar, D. P., Patil, S. R., Rote, R. V., & Jachak, M. N. (2012). Effects of homogeneous media, binary mixtures and microheterogeneous media on the fluorescence and fluorescence probe properties of some benzo[b][1,8]naphthyridiens with HSA and BSA. Luminescence, 27(5), 398-413. View Source
• [2] Galatsis, P., Yamagata, K., Wendt, J. A., Connor, C. J., Mickelson, J. W., Milbank, J. B., & Griffith, D. A. (2007). Synthesis and SAR comparison of regioisomeric aryl naphthyridines as potent mGlu5 receptor antagonists. Bioorganic & Medicinal Chemistry Letters, 17(23), 6525-6528. View Source